Cas no 1537694-28-2 (3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 1537694-28-2
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 5830648
• PubChem ID: 81004285
• Update Time: 2025-06-17

3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid
• AKOS019573254
• 1537694-28-2
• EN300-1985563

• Inchi： 1S/C12H15ClO3/c1-12(2,7-11(14)15)8-4-5-9(13)10(6-8)16-3/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： QTSGZXNMDKYTMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 242.0709720g/mol
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid

Introduction to 3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic Acid (CAS No. 1537694-28-2)

3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid, with the chemical identifier CAS No. 1537694-28-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural features, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid consists of a phenyl ring substituted with both a chloro group at the 4-position and a methoxy group at the 3-position, coupled with a butanoic acid moiety at the 3-position of the butyl chain. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of both electron-withdrawing and electron-donating groups on the phenyl ring suggests that 3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid may exhibit diverse interactions with biological targets. These interactions could be leveraged to develop new drugs targeting various diseases, including inflammatory disorders and neurological conditions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a chloro and methoxy substituent on the phenyl ring creates a unique chemical environment that can be modified to enhance binding affinity and selectivity towards specific biological targets. This flexibility makes 3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid an attractive candidate for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.

Recent studies have begun to elucidate the biological activity of related compounds, providing insights into the potential therapeutic applications of CAS No. 1537694-28-2. For instance, analogs with similar structural features have shown promise in inhibiting certain enzymes involved in inflammatory pathways. These findings suggest that 3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid may similarly modulate these pathways, offering a potential therapeutic benefit.

The synthesis of 3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high purity. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been instrumental in achieving efficient synthetic routes.

The purity and quality of CAS No. 1537694-28-2 are critical for its application in pharmaceutical research. High-purity compounds ensure reliable results in biological assays and facilitate further derivatization for drug development purposes. Consequently, manufacturers specializing in fine chemicals have focused on optimizing production processes to meet the stringent requirements of academic and industrial researchers.

In conclusion, 3-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid (CAS No. 1537694-28-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.